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Introduction

Ine-963 is a novel, potent, and fast-acting antimalarial agent currently in clinical development.
[11[2][3][4][5][6] This technical guide provides a comprehensive overview of the preclinical
pharmacokinetic (PK) and pharmacodynamic (PD) properties of Ine-963, based on currently
available data. The information presented herein is intended to support further research and
development of this promising therapeutic candidate. Ine-963, a 5-aryl-2-amino-
imidazothiadiazole (ITD) derivative, emerged from a lead optimization program aimed at
improving antiplasmodial potency, selectivity against human kinases, and overall ADMET
(absorption, distribution, metabolism, excretion, and toxicity) properties.[1][2][3][4][6][7] It is
being investigated for its potential to provide a single-dose cure for uncomplicated malaria.[1]

[21131[8][°]

Pharmacodynamics

Ine-963 exhibits potent and rapid activity against the blood stages of Plasmodium parasites,
including drug-resistant strains.[1][2][3]

In Vitro Potency

The in vitro efficacy of Ine-963 has been demonstrated against multiple Plasmodium falciparum
and Plasmodium vivax strains.
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Parameter Value Species/Strain(s) Reference
3.0- 6.0 nM (0.006 ,

EC50 M) P. falciparum 3D7 [1][2]18]
K

P. falciparum & P.
EC50 0.01-7.0nM vivax clinical isolates [1][8]
(Brazil, Uganda)

>15 drug-resistant P.

EC50 0.5-15nM _ _ [1]18]
falciparum cell lines

Mechanism of Action & Resistance Profile

The precise molecular target of Ine-963 in Plasmodium has not yet been identified.[1][9]
However, its activity against a wide range of multidrug-resistant parasite lines suggests a novel
mechanism of action.[1][10] This is a critical advantage in the face of growing resistance to
current artemisinin-based combination therapies.[1] In vitro studies have shown that Ine-963
exhibits "artemisinin-like" kill kinetics, with a parasite clearance time of less than 24 hours.[1][2]
[3][4][5][6] Furthermore, Ine-963 has demonstrated a high barrier to resistance in drug
selection studies.[1][2][3][4][6]

A high-level illustration of the proposed therapeutic action is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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